![molecular formula C5H7F3O B1392934 [1-(Trifluoromethyl)cyclopropyl]methanol CAS No. 371917-17-8](/img/structure/B1392934.png)
[1-(Trifluoromethyl)cyclopropyl]methanol
Cat. No. B1392934
M. Wt: 140.1 g/mol
InChI Key: YYWSKSKIJXVNTH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08012974B2
Procedure details
50 mL of borane dimethylsulfide 2M in THF were added dropwise at RT via an addition funnel to a solution of 1-trifluormethyl-cyclopropanecarboxylic acid (10 g, 64.90 mmol) in 100 mL of THF. The resulting clear solution was stirred at 40° C. for 24 hours before being cooled to 0° C. and quenched by slow addition of aqueous saturated NH4Cl. The biphasic slurry was filtered through celite. The organic layer was separated, and the aqueous layer was back extracted twice with AcOEt. The combined organic layers were dried (Na2SO4), filtered, and evaporated to give 7 g of (1-trifluoromethyl-cyclopropyl)-methanol (77% yield). Used as in the next step.
Yield
77%
Identifiers
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REACTION_CXSMILES
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CSC.B.[F:5][C:6]([F:14])([F:13])[C:7]1([C:10](O)=[O:11])[CH2:9][CH2:8]1>C1COCC1>[F:5][C:6]([F:14])([F:13])[C:7]1([CH2:10][OH:11])[CH2:9][CH2:8]1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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50 mL
|
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Type
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reactant
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|
Smiles
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CSC.B
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Name
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|
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Quantity
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10 g
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Type
|
reactant
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Smiles
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FC(C1(CC1)C(=O)O)(F)F
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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40 °C
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Stirring
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Type
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CUSTOM
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Details
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The resulting clear solution was stirred at 40° C. for 24 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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before being cooled to 0° C.
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CUSTOM
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Type
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CUSTOM
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Details
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quenched by slow addition of aqueous saturated NH4Cl
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FILTRATION
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Type
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FILTRATION
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|
Details
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The biphasic slurry was filtered through celite
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The organic layer was separated
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the aqueous layer was back extracted twice with AcOEt
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic layers were dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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Outcomes
Product
Details
Reaction Time |
24 h |
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Name
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|
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Type
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product
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Smiles
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FC(C1(CC1)CO)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7 g | |
| YIELD: PERCENTYIELD | 77% | |
| YIELD: CALCULATEDPERCENTYIELD | 77% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
